Cas no 65228-13-9 (FERRIC CHOLINE CITRATE)

FERRIC CHOLINE CITRATE structure
FERRIC CHOLINE CITRATE structure
Product Name:FERRIC CHOLINE CITRATE
CAS No:65228-13-9
MF:C11H18FeNO8
MW:348.107525348663
CID:501469
PubChem ID:76966607
Update Time:2025-04-19

FERRIC CHOLINE CITRATE Chemical and Physical Properties

Names and Identifiers

    • FERRIC CHOLINE CITRATE
    • Choline citrate,ferric
    • FERROCHOLINATE
    • IRON (III) CHOLINE CITRATE
    • IRON CHOLINE CITRATE
    • ETHANAMINIUM, 2-HYDROXY-N,N,N-TRIMETHYL-, (OC-6-44)-(2-(HYDROXY-.KAPPA.O)-1,2,3-PROPANETRICARBOXYLATO(4-)-.KAPPA.O1,.KAPPA.O2)FERRATE(1-) (1:1)
    • FERROCHOLINATE ANHYDROUS
    • Q27231172
    • 0W21KB56NS
    • 2-hydroxyethyl(trimethyl)azanium;iron(3+);2-oxidopropane-1,2,3-tricarboxylate
    • UNII-0W21KB56NS
    • 2-hydroxy-N,N,N-trimethylethanaminium iron(III) 2-oxidopropane-1,2,3-tricarboxylate
    • 65228-13-9
    • Inchi: 1S/C6H7O7.C5H14NO.Fe/c7-3(8)1-6(13,5(11)12)2-4(9)10;1-6(2,3)4-5-7;/h1-2H2,(H,7,8)(H,9,10)(H,11,12);7H,4-5H2,1-3H3;/q-1;+1;+3/p-3
    • InChI Key: YJBFEDKRBVBHSN-UHFFFAOYSA-K
    • SMILES: [Fe+3].OCC[N+](C)(C)C.[O-]C(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]

Computed Properties

  • Exact Mass: 348.03800
  • Monoisotopic Mass: 348.038177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 164Ų

Experimental Properties

  • PSA: 163.68000
  • LogP: -5.13200
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